Cas no 1195187-23-5 ((3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride)

• Product Name: (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride
• CAS No: 1195187-23-5
• MF: C₅H₉ClN₂O₃
• MW: 180.589560270309
• CID: 6271424
• PubChem ID: 132344161
• Update Time: 2025-07-20

(3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Rel-(3S,4R)-4-amino-5-oxopyrrolidine-3-carboxylic acid hydrochloride
• 1195187-23-5
• (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride
• rac-(3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylic acid hydrochloride
• EN300-761274

• Inchi： 1S/C5H8N2O3.ClH/c6-3-2(5(9)10)1-7-4(3)8;/h2-3H,1,6H2,(H,7,8)(H,9,10);1H/t2-,3+;/m0./s1
• InChI Key： PEAILULBSXLOQL-LJUKVTEVSA-N
• SMILES： Cl.O=C1[C@@H]([C@@H](C(=O)O)CN1)N

Computed Properties

• Exact Mass: 180.0301698g/mol
• Monoisotopic Mass: 180.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride

Comprehensive Overview of (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride (CAS 1195187-23-5)

The compound (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride (CAS 1195187-23-5) is a highly specialized chiral pyrrolidine derivative with significant relevance in pharmaceutical and biochemical research. Its unique structural features, including the 5-oxopyrrolidine core and carboxylic acid functionality, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and peptidomimetics.

One of the key reasons for the growing interest in (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride is its role in addressing current challenges in medicinal chemistry. With the rise of personalized medicine and targeted therapies, there is a strong demand for novel chiral building blocks that can enhance drug specificity and reduce side effects. This compound's stereochemistry (3S,4R configuration) and hydrogen chloride salt form contribute to improved solubility and stability, making it particularly attractive for formulation development.

From a synthetic chemistry perspective, the pyrrolidine scaffold present in this molecule is receiving considerable attention in drug design circles. Recent publications highlight its importance in creating GPCR modulators and protease inhibitors, two hot areas in pharmaceutical research. The compound's amino and carboxyl groups provide multiple sites for further chemical modification, allowing medicinal chemists to explore diverse structure-activity relationships.

The analytical characterization of CAS 1195187-23-5 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters for this material often include specifications for optical purity, which is crucial given its chiral nature. Many researchers are searching for reliable sources of this compound with guaranteed enantiomeric excess (>98%), as impurities in stereochemistry can significantly impact biological activity.

In the context of green chemistry initiatives, there's growing interest in sustainable production methods for (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride. Current research explores biocatalytic routes and continuous flow synthesis to reduce environmental impact while maintaining high yield and purity. These approaches align with the pharmaceutical industry's push toward more sustainable manufacturing processes.

The compound's potential extends beyond traditional small molecule drugs. Some investigators are examining its utility in peptide conjugation strategies and as a building block for PROTACs (Proteolysis Targeting Chimeras), an emerging therapeutic modality. Its ability to introduce both polarity and conformational constraint makes it particularly valuable in these cutting-edge applications.

Storage and handling of (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid hydrochloride require standard laboratory precautions. The material is typically supplied as a white to off-white crystalline powder and should be stored in a cool, dry environment to maintain stability. Proper material safety protocols should always be followed, though the compound doesn't present unusual hazards compared to typical laboratory chemicals.

Looking to the future, the demand for CAS 1195187-23-5 is expected to grow as more researchers recognize its versatility. The compound's combination of rigidity (from the pyrrolidine ring) and functionality (amino and carboxyl groups) positions it as a valuable tool for addressing current challenges in structure-based drug design. Its applications in creating bioisosteres and improving pharmacokinetic properties of lead compounds are particularly promising areas for further exploration.

For researchers considering this compound, it's important to source it from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The quality of chiral building blocks can significantly impact research outcomes, especially in early-stage hit-to-lead optimization programs. Many pharmaceutical companies now prioritize suppliers who can demonstrate consistent batch-to-batch reproducibility for such specialized intermediates.

In summary, (3S,4R)-4-Amino-5-oxopyrrolidine-3-carboxylic acid;hydrochloride represents an important tool in modern drug discovery. Its unique structural features address multiple current needs in medicinal chemistry, from improving drug-like properties to enabling novel molecular designs. As research continues to uncover new applications for this versatile building block, its role in advancing pharmaceutical science is likely to expand significantly in the coming years.